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Compound of Interest

Compound Name:
2-Hydroxy-3-

(hydroxymethyl)benzonitrile

Cat. No.: B14902838

Get Quote

An in-depth search for a specific Safety Data Sheet (SDS) for 2-Hydroxy-3-
(hydroxymethyl)benzonitrile did not yield a dedicated document for this exact chemical

compound. Publicly available chemical databases and manufacturer websites do not provide a

specific SDS for this particular structure at this time.

However, a comprehensive technical guide can be constructed by analyzing the safety data of

structurally similar compounds and the constituent functional groups: a phenol, a benzyl

alcohol, and a nitrile moiety attached to a benzene ring. This approach allows for an informed

estimation of the potential hazards, handling procedures, and toxicological properties.

This guide is intended for researchers, scientists, and drug development professionals and is

structured to provide a deep understanding of the compound's expected safety profile based on

available data for related molecules.

Chemical Identity and Inferred Properties
IUPAC Name: 2-Hydroxy-3-(hydroxymethyl)benzonitrile

Molecular Formula: C₈H₇NO₂
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Molecular Weight: 149.15 g/mol

Structure: A benzene ring substituted with a hydroxyl (-OH) group at position 2, a

hydroxymethyl (-CH₂OH) group at position 3, and a nitrile (-CN) group at position 1.

Table 1: Predicted Physicochemical Properties

Property
Predicted
Value/Information

Source/Basis

Appearance
Expected to be an off-
white to yellow solid.

Based on similar
benzonitrile derivatives
like 2-
(Hydroxymethyl)benzonitri
le.[1]

Boiling Point Predicted to be >200°C.
General property of substituted

benzonitriles.[1]

Melting Point Not available.
Data for this specific isomer is

not found.

Solubility
Expected to have low solubility

in water.

Based on related compounds

like 2-hydroxybenzonitrile.[2]

| pKa | The phenolic hydroxyl group is expected to be weakly acidic. | The pKa of 2-

(hydroxymethyl)benzonitrile is predicted to be 13.86.[1] |

Hazard Identification and Classification (Inferred)
Based on the Globally Harmonized System (GHS) classifications for related compounds such

as 2-hydroxybenzonitrile and other substituted benzonitriles, the following hazards are

anticipated.

Acute Oral Toxicity: Likely Category 4 (Harmful if swallowed).[3][4]

Skin Corrosion/Irritation: Likely Category 2 (Causes skin irritation).[4]
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Serious Eye Damage/Eye Irritation: Likely Category 1 or 2A (Causes serious eye damage or

irritation).[3][4]

Skin Sensitization: Potential for Category 1B (May cause an allergic skin reaction).[3]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation (Category

3).[4]

GHS Pictograms (Predicted):

Signal Word (Predicted): Danger or Warning

Hazard Statements (Predicted):

H302: Harmful if swallowed.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H318/H319: Causes serious eye damage/irritation.

H335: May cause respiratory irritation.

First-Aid Measures: A Proactive Protocol
Given the anticipated hazards, the following first-aid measures are recommended.

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate

medical attention.[3][5]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with

plenty of soap and water. If skin irritation or a rash occurs, get medical advice.[3][5]

Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth. Do

NOT induce vomiting.[3][5]
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Inhalation: Move the person to fresh air and keep them comfortable for breathing. If

respiratory symptoms occur, call a poison center or doctor.[5]

Safe Handling and Storage: An Experimental
Workflow
A systematic approach to handling and storage is crucial to minimize exposure and ensure

laboratory safety.
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Caption: Workflow for safe handling of 2-Hydroxy-3-(hydroxymethyl)benzonitrile.

Step-by-Step Handling Protocol
Preparation: Ensure a chemical fume hood is operational. Confirm the location and

functionality of the nearest safety shower and eyewash station.

Donning PPE: Wear appropriate PPE, including chemical safety goggles, a lab coat, and

nitrile gloves. For handling larger quantities or if dust generation is likely, a respirator may be

necessary.[3][5]

Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to

minimize inhalation exposure.

Dissolution: When dissolving the compound, add it slowly to the solvent to avoid splashing.

Post-Handling: Thoroughly wash hands and any exposed skin after handling. Clean all

equipment and the work area.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

strong oxidizing agents and strong bases.[3]

Toxicological Profile: Insights from Analogs
The nitrile group (-CN) is a key structural feature. While the nitrile group itself is metabolically

quite stable, some nitrile-containing compounds can exhibit toxicity.[6] Benzonitrile, the parent

compound, is harmful if swallowed or in contact with skin.[7] The phenolic hydroxyl and benzyl

alcohol moieties are less concerning for acute toxicity but can contribute to skin and eye

irritation.

Table 2: Summary of Toxicological Endpoints (Inferred)
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Endpoint Anticipated Effect Basis

Acute Toxicity Harmful if swallowed.
Based on 2-
hydroxybenzonitrile and
benzonitrile.[3][8]

Skin Irritation Irritant.
Based on 4-

hydroxybenzonitrile.

Eye Irritation Severe irritant/corrosive.
Based on 2-

hydroxybenzonitrile.[3]

Sensitization Potential skin sensitizer.
Based on 2-

hydroxybenzonitrile.[3]

Carcinogenicity

No components are identified

as probable, possible, or

confirmed human carcinogens

by IARC.

Based on related compounds.

[5]

| Mutagenicity | No data available to indicate mutagenic properties. | Based on related

compounds.[8] |

Ecological Information (Inferred)
Substituted benzonitriles can be harmful to aquatic life. Therefore, this compound should not be

allowed to enter drains or the environment.[5] All waste should be disposed of in accordance

with local, regional, and national regulations.

Application in Drug Discovery and Development
Benzonitrile derivatives are versatile building blocks in medicinal chemistry.[9] They serve as

precursors for a wide range of heterocyclic compounds with diverse pharmacological activities.

[9] The nitrile group can act as a hydrogen bond acceptor or a bioisostere for other functional

groups in drug-receptor interactions.[6] For instance, derivatives of 2-hydroxybenzonitrile have

been explored for their potential as antimicrobial agents and acetylcholinesterase inhibitors for

conditions like Alzheimer's disease.[9] The structural motifs present in 2-Hydroxy-3-
(hydroxymethyl)benzonitrile make it a candidate for further investigation in the synthesis of

novel therapeutic agents.
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Caption: Role of 2-Hydroxy-3-(hydroxymethyl)benzonitrile in a drug discovery workflow.
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[https://www.benchchem.com/product/b14902838/docs#safety-data-sheet-sds-for-2-hydroxy-
3-hydroxymethyl-benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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